Cas no 6638-40-0 (2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid)

• Product Name: 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid
• CAS No: 6638-40-0
• MF: C₆H₈N₄O₂S
• MW: 200.218318939209
• MDL: MFCD02228572
• CID: 1067351
• PubChem ID: 241013
• Update Time: 2025-10-29

2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid
• [(4,6-Diaminopyrimidin-2-yl)thio]acetic acid
• 2-(4,6-diaminopyrimidin-2-yl)sulfanylacetic acid
• (4,6-diamino-pyrimidin-2-ylmercapto)-acetic acid
• (4,6-Diamino-pyrimidin-2-ylmercapto)-essigsaeure
• [(4,6-diaminopyrimidin-2-yl)sulfanyl]acetic acid
• AC1L66FM
• AC1Q5WU2
• acetic acid, 2-[(4,6-diamino-2-pyrimidinyl)thio]-
• CTK2F5875
• NSC48076
• SureCN6722316
• SCHEMBL6722316
• [(4,6-Diamino-2-pyrimidinyl)thio]acetic acid
• D73978
• MFCD02228572
• STK364962
• 2-((4,6-Diaminopyrimidin-2-yl)thio)aceticacid
• DTXSID00286862
• AKOS000296922
• VS-02233
• AG-205/12367052
• BAS 02138156
• 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetic acid
• (4,6-Diamino-pyrimidin-2-ylsulfanyl)-acetic acid
• NSC-48076
• CS-0078764
• [(4,6-diamino-2-pyrimidinyl)sulfanyl]acetic acid
• A918137
• SB57856
• BBL009881
• 6638-40-0

• MDL： MFCD02228572
• Inchi： 1S/C6H8N4O2S/c7-3-1-4(8)10-6(9-3)13-2-5(11)12/h1H,2H2,(H,11,12)(H4,7,8,9,10)
• InChI Key： JKAISOKGXPAILZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1N=C(C=C(N)N=1)N

Computed Properties

• Exact Mass: 200.03700
• Monoisotopic Mass: 200.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 140.42000
• LogP: 0.98010

2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid

Professional Introduction to 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic Acid (CAS No. 6638-40-0)

2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid, with the CAS number 6638-40-0, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its versatile applications and potential in various biochemical pathways. Its molecular structure, characterized by a pyrimidine core and thioether functionalities, makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure consists of a central pyrimidine ring substituted with two amino groups at the 4 and 6 positions, linked to a thiol group at the 2 position, which further connects to an acetic acid moiety. This unique arrangement imparts specific chemical properties that make it useful in multiple domains, including medicinal chemistry and agrochemical research.

In recent years, 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid has been extensively studied for its role in the development of novel therapeutic agents. The pyrimidine scaffold is a common motif in many biologically active compounds, particularly those targeting nucleic acid metabolism and protein synthesis. The presence of multiple reactive sites on the molecule allows for further functionalization, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in anticancer research. Pyrimidine derivatives have shown promise as inhibitors of enzymes involved in cancer cell proliferation. Specifically, the diamino group on the pyrimidine ring can interact with key residues in target proteins, disrupting their function and potentially leading to apoptosis or growth inhibition. Recent studies have highlighted its efficacy in preclinical models, where it demonstrated ability to inhibit the activity of kinases and other enzymes overexpressed in tumor cells.

The thioether linkage in 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid also contributes to its pharmacological profile. Thioethers are known for their stability and ability to form hydrogen bonds with biological targets, enhancing binding affinity. This feature is particularly advantageous in drug design, as it allows for the creation of more potent and selective inhibitors. Moreover, the acetic acid moiety provides a carboxyl group that can be further modified to improve solubility or bioavailability.

Another area where this compound has shown promise is in antimicrobial applications. The structural features of 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers have observed that derivatives of this compound exhibit activity against a range of Gram-positive and Gram-negative bacteria, including some multidrug-resistant strains. This makes it a valuable candidate for developing new antibiotics or combination therapies.

In addition to its pharmaceutical applications, 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid has found utility in agrochemical research. Its ability to inhibit certain enzymes involved in plant growth regulation suggests potential use as a herbicide or growth regulator. By modulating these pathways, farmers could achieve better crop yields or more sustainable agricultural practices. Furthermore, its stability under various environmental conditions enhances its practicality for field applications.

The synthesis of 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid is another area of active interest. Researchers have developed several synthetic routes that leverage readily available starting materials and high-yielding reactions. These methods often involve multi-step processes that require careful optimization to ensure high purity and yield. Advances in catalytic techniques have also enabled more efficient synthetic pathways, reducing waste and improving scalability.

The chemical properties of this compound make it an excellent candidate for further derivatization studies. By introducing different substituents at strategic positions on the molecule, chemists can explore new biological activities or enhance existing ones. For instance, modifications at the thiol group can lead to metal chelation properties useful in targeted drug delivery systems. Similarly, alterations at the amino groups can influence receptor binding affinity or metabolic stability.

In conclusion, 2-((4,6-Diaminopyrimidin-2-yl)thio)acetic acid (CAS No. 6638-40-0) is a multifunctional compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable building block for designing novel molecules with diverse applications. As research continues to uncover new biological targets and synthetic methodologies，the importance of this compound is likely to grow even further.